Cas no 478-35-3 (1,3-Dihydroxy-6-hydroxymethyl-8-methoxy-anthrachinon)

• Product Name: 1,3-Dihydroxy-6-hydroxymethyl-8-methoxy-anthrachinon
• CAS No: 478-35-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD27968017
• CID: 2011454
• PubChem ID: 10040432
• Update Time: 2025-04-21

1,3-Dihydroxy-6-hydroxymethyl-8-methoxy-anthrachinon Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydroxy-6-hydroxymethyl-8-methoxy-anthrachinon
• 1,3-dihydroxy-6-hydroxymethyl-8-methoxy-anthraquinone
• 6,8-dihydroxy-3-(hydroxymethyl)-1-methoxyanthra-9,10-quinone
• 8-O-methyl-omega-hydroxyemodin
• carviolin
• roseo-purpurin
• 1,3-dihydroxy-6-(hydroxymethyl)-8-methoxy-9,10-anthracenedione
• Carviolin; Roseopurpurin
• Carviolin, >=95% (LC/MS-UV)
• AKOS040754816
• 1,3-DIHYDROXY-6-(HYDROXYMETHYL)-8-METHOXYANTHRACENE-9,10-DIONE
• BS-1466
• SCHEMBL16226465
• CHEMBL464169
• CS-0143540
• DTXSID801345938
• 478-35-3
• HY-N10267
• DA-62075
• AAA47835

• MDL： MFCD27968017
• Inchi： 1S/C16H12O6/c1-22-12-3-7(6-17)2-9-14(12)16(21)13-10(15(9)20)4-8(18)5-11(13)19/h2-5,17-19H,6H2,1H3
• InChI Key： XNMZBRJAWRIJII-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CO)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

• Exact Mass: 300.06338810g/mol
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones